BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to Disodium
Benzaldehyde-2,4-disulfonate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Sodium 4-formylbenzene-1,3-
Compound Name:
disulfonate

Cat. No.: B051454

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of disodium Benzaldehyde-2,4-
disulfonate, a key organic intermediate. The document details its chemical structure,
physicochemical properties, and significant applications, with a focus on quantitative data and
established experimental protocols.

Chemical Identity and Structure

Disodium Benzaldehyde-2,4-disulfonate, also known by its IUPAC name Disodium 4-
Formylbenzene-1,3-disulfonate, is an aromatic compound containing an aldehyde group and
two sulfonate groups.[1][2] These functional groups make it a versatile precursor in various
chemical syntheses. The compound is typically available as a hydrate.[3][4][5]

Table 1: Chemical Identifiers for Disodium Benzaldehyde-2,4-disulfonate
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Identifier Value

IUPAC Name Disodium 4-formylbenzene-1,3-disulfonate[2]

Benzaldehyde-2,4-disulfonic acid disodium salt,
Common Synonyms Disodium 4-formyl-1,3-benzenedisulfonate,
Disodium 2,4-disulfo benzaldehyde[1][3][5]

CAS Number (Anhydrous) 33513-44-9[1][2][3][6]
CAS Number (Hydrate) 207291-88-1[4][7]
Molecular Formula (Anhydrous) C7HaNa207S52[2][8]
Molecular Weight (Anhydrous) 310.21 g/mol [1][2][3]
EC Number 251-551-0[1]

graph "Disodium Benzaldehyde 2 4 disulfonate Structure" {
layout=neato;

node [shape=plaintext, fontname="Arial", fontsize=12];
edge [fontname="Arial", fontsize=12];

// Benzene Ring with substitutions
Cl [label="C", pos="0,1!"];

C2 [label="C", pos="-0.866,0.5!"];
C3 [label="C", pos="-0.866,-0.5!"];
C4 [label="C", pos="0,-1'"];

C5 [label="C", pos="0.866,-0.5!"];
C6 [label="C", p0s="0.866,0.5!"];

// Bonds in the ring

Cl -- C2;
c2 -- C3;
C3 -- C4;
C4 -- C5;
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C5 -- Co;
c6 -- CI1;

// Substituents// Aldehyde group at Cl (position 1)
C CHO [label="C", pos="0,2.2!"];

H CHO [label="H", pos="-0.5,2.8!"];

0 CHO [label="0", po0s="0.5,2.8!"];

Cl -- C CHO [label=""1;

C CHO -- H CHoO;

C CHO -- 0 CHO [style=double];

// Sulfonate group at C2 (position 2)
S1 [label="S", pos="-2.2,0.8!"];

01S1 [label="0", pos="-2.8,0!"];

02S1 [label="0-Na*", pos="-2.8,1.6!"1];
03S1 [label="0", pos="-1.6,1.6!"];

C2 -- S1;
S1 -- 01S1 [style=double];
S1 -- 02S1;

S1 -- 03S1 [style=double];

// Sulfonate group at C4 (position 4)
S2 [label="S", pos="0,-2.2!"];

01S2 [label="0", pos="-0.8,-2.8!"];
02S2 [label="0-Na*", pos="0.8,-2.8!"];
03S2 [label="0", pos="0,-1.6!"];

C4 -- S2;
S2 -- 01S2;
S2 -- 02S2;

S2 -- 0352 [style=double];
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//
H3
H5
H6
C3
C5
C6

}

Aromatic hydrogens
[label="H", pos="-1.5,-1!"];
[label="H", pos="1.5,-1!"];
[label="H", pos="1.5,1!'"];
-- H3;

-- H5;

-- Ho6;

Caption: 2D Chemical Structure of Disodium Benzaldehyde-2,4-disulfonate.

Physicochemical and Spectral Data

The compound is a stable, water-soluble solid, making it suitable for use in aqueous reaction

media. Its physical properties are summarized below.

Table 2: Physicochemical Properties

Property Value
White to off-white or light yellow
Appearance
powder/crystals[3][9]
Solubility Soluble in water[1][9][10]
Density ~1.18 g/cm?3[1][9]
) ) 83-84 °C (anhydrous)[9]; Other sources report
Melting Point
N/A[1][2]
Purity >97%][3][6]

Table 3: Available Spectral and Analytical Data
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Analysis Type Availability / Observation

Spectrum data is available via suppliers like
1H NMR _ _

Sigma-Aldrich[1]

Spectrum data is available via suppliers like
13C NMR _ _

Sigma-Aldrich[1]

Used for structural confirmation in quality
FTIR

control[9]
Purity Assay (GC) 99.8%[9]
Water Content (Karl Fischer) ~5.53%[9]

Key Applications in Research and Industry

Disodium Benzaldehyde-2,4-disulfonate serves as a crucial intermediate in several industrial
and research applications.

Dye Synthesis: It is a primary building block for triphenylmethane and xanthene dyes.[1][8]
[10][11]

o Fluorescent Probes: The xanthene dyes synthesized from this compound are integral
components in fluorescence-based sensors, which are critical for advanced imaging
applications in biomedical research.[1][2][10]

o Optical Brighteners: The compound is used to synthesize oxadiazole-based stilbene optical
brighteners.[1][2][10]

e UV Protection: These optical brighteners can function as ultraviolet radiation protectants,
notably for insect baculoviruses used in biological pest control.[1][2][10]

o Electroplating: It also finds use in the electroplating industry.[8][11]

Experimental Protocols: Synthesis

The synthesis of disodium Benzaldehyde-2,4-disulfonate has been established through several
routes. The following protocols are adapted from patented industrial processes.
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Protocol 1: Synthesis from 2,4-Dichlorobenzaldehyde

This method involves the nucleophilic aromatic substitution of chlorine atoms with sulfite
groups.

Materials:

e 2,4-Dichlorobenzaldehyde (1 mol, 175 g)

e Sodium sulfite (2.06 mol, 260 g)

e Deionized water (1100 g)

e Sodium hypochlorite solution (13% w/w, approx. 200 g)
e High-pressure reactor

Procedure:

Prepare a solution of sodium sulfite in deionized water within a sealed high-pressure reaction
vessel.

e Add 2,4-dichlorobenzaldehyde to the sulfite solution.

o Seal the reactor and heat the mixture to 170°C for 2.5 to 5 hours with continuous stirring.[8]

 After the reaction, cool the vessel and concentrate the resulting solution to approximately
65% of its initial weight.

e Cool the concentrated solution to 5°C.

o Perform an oxidation step by adding sodium hypochlorite solution to the cooled mixture.

e The final product is isolated by centrifuging the mixture, yielding the disodium salt of
benzaldehyde-2,4-disulfonic acid. The reported yield is approximately 86% of the theoretical
maximum.[8]
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Protocol 2: One-Pot Synthesis from 2,4-Dichlorobenzal
Chloride

This process achieves the synthesis in a single reaction vessel, starting from the corresponding
benzal chloride.

Materials:

2,4-Dichlorobenzal chloride (1 mol, 230 g)

e Sodium sulfite (2.06 mol, 260 g)

e Sodium hydrogen carbonate (2.14 mol, 180 g)

e Deionized water (1045 )

e Sodium hypochlorite solution (13% w/w, approx. 140 g)

e High-pressure reactor

Procedure:

¢ In a high-pressure reactor, combine 2,4-dichlorobenzal chloride with an aqueous solution
containing both sodium sulfite and sodium hydrogen carbonate (which acts as an acid
scavenger).[11]

» Seal the reactor and heat the mixture to 170°C for 3.5 hours while stirring.[11]

o Cool the reaction mixture and concentrate it to 70% of the initial weight.

o Oxidize the resulting solution with 140 g of sodium hypochlorite solution.

« Isolate the product by centrifugation. This method yields the final product at approximately
75.6% of the theoretical yield.[11]

***dot digraph "Synthesis_Workflow" { graph [fontname="Arial", fontsize=12]; node [shape=box,
style=rounded, fontname="Arial", fontsize=12, fillcolor="#F1F3F4", style="filled"]; edge
[fontname="Arial", fontsize=12, color="#5F6368"];
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// Nodes start [label="Starting Material\n(e.g., 2,4-Dichlorobenzaldehyde)", fillcolor="#4285F4",
fontcolor="#FFFFFF"]; reagents [label="Aqueous Sodium Sulfite\n(+ Acid Scavenger if
needed)", fillcolor="#FBBCO05", fontcolor="#202124"]; reaction [label="High-Pressure
Reaction\n(140-180°C)", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"];
concentration [label="Solution Concentration"]; oxidation [label="Oxidation\n(Sodium
Hypochlorite)"]; isolation [label="Product Isolation\n(Centrifugation)”, shape=ellipse,
fillcolor="#34A853", fontcolor="#FFFFFF"]; product [label="Final Product:\nDisodium
Benzaldehyde-2,4-disulfonate”, fillcolor="#4285F4", fontcolor="#FFFFFF"],

/l Edges start -> reaction; reagents -> reaction; reaction -> concentration; concentration ->
oxidation; oxidation -> isolation; isolation -> product; }

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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